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Introduction

Uralsaponin B is a triterpenoid saponin isolated from the roots of Glycyrrhiza uralensis,
commonly known as Chinese licorice. As a member of the oleanane-type saponins,
Uralsaponin B has garnered interest within the scientific community for its potential
therapeutic properties, including anti-inflammatory, anti-infective, and anticancer activities. This
technical guide provides a comprehensive overview of the chemical structure, physicochemical
properties, and known biological activities of Uralsaponin B, supported by available
experimental data and methodologies.

Chemical Structure and Characterization

Uralsaponin B is structurally characterized as an oleanane-type triterpenoid glycoside. The
aglycone backbone is attached to a disaccharide chain composed of two glucuronic acid
moieties. It is a structural isomer of Uralsaponin A, with the distinction lying in the 1 -3
glycosidic linkage between the two glucuronic acid residues, in contrast to the 1 - 2 linkage in
Uralsaponin A.

Molecular Formula: C42He2016

IUPAC Name: (2S,3S,4S,5R,6R)-6-[(2R,3R,4S,5S,6S)-2-
[[(3S,4aR,6aR,6bS,8aS,11S5,12aR,14aR,14bS)-11-carboxy-4,4,6a,6b,8a,11,14b-heptamethyl-
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14-ox0-2,3,4a,5,6,7,8,9,10,12,12a,14a-dodecahydro-1H-picen-3-ylJoxy]-6-carboxy-3,5-
dihydroxyoxan-4-ylJoxy-3,4,5-trinydroxyoxane-2-carboxylic acid

CAS Number: 105038-43-5

Physicochemical and Spectroscopic Data

Comprehensive experimental data for Uralsaponin B is limited. The following tables
summarize the available computed and predicted physicochemical properties, alongside mass
spectrometry data. Detailed experimental spectroscopic data (NMR, IR, UV) for Uralsaponin B
are not readily available in the public domain. For structural elucidation, researchers often rely
on comparative analysis with closely related compounds like Uralsaponin A and other
triterpenoid saponins.

Table 1: Physicochemical Properties of Uralsaponin B

Property Value Source

Molecular Weight 822.9 g/mol PubChem
Monoisotopic Mass 822.40378589 Da PubChem
XLogP3 3.7 PubChem
Topological Polar Surface Area 267 A2 PubChem
Heavy Atom Count 58 PubChem
Complexity 1730 PubChem

Table 2: Mass Spectrometry Data for Uralsaponin B

Adduct m/z Predicted CCS (A2
[M+H]* 823.41108 283.9
[M+Na]* 845.39302 285.3
[M-H]- 821.39652 280.6
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Experimental Protocols

Detailed experimental protocols specifically for the isolation, purification, and biological
evaluation of Uralsaponin B are not extensively published. However, general methodologies
employed for the extraction and analysis of saponins from Glycyrrhiza uralensis can be
adapted.

Isolation and Purification of Saponins from Glycyrrhiza
uralensis (General Protocol)

This protocol outlines a general procedure for the extraction and fractionation of saponins from
the roots of G. uralensis, which can be further optimized for the specific isolation of
Uralsaponin B.

Click to download full resolution via product page

General workflow for the isolation of Ur

¢ To cite this document: BenchChem. [An In-depth Technical Guide to Uralsaponin B:
Chemical Structure and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b217997#chemical-structure-and-properties-of-
uralsaponin-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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